1-Bromo-2,3,3,3-tetrafluoropropene
Overview
Description
1-Bromo-2,3,3,3-tetrafluoropropene is a chemical compound with the molecular formula C3HBrF4 . It is primarily used for research and development purposes .
Physical And Chemical Properties Analysis
1-Bromo-2,3,3,3-tetrafluoropropene has a predicted density of 1.811±0.06 g/cm3 . It is advised to be used only outdoors or in a well-ventilated area .Scientific Research Applications
Combustion and Kinetic Mechanism
1-Bromo-2,3,3,3-tetrafluoropropene, as part of its family compound 2,3,3,3-tetrafluoropropene (HFO-1234yf), has been studied for its combustion and kinetic mechanisms. A kinetic model for HFO-1234yf high-temperature oxidation and combustion has been proposed, which includes 909 reactions and 101 species. This model is significant for understanding the combustion equilibrium and flame propagation of 2,3,3,3-tetrafluoropropene mixtures (Babushok & Linteris, 2017).
Refrigerant Properties
The structural and refrigerant properties of 2,3,3,3-tetrafluoropropene (HFO-1234yf) have been extensively researched. It is considered a promising replacement for 1,1,1,2-tetrafluoroethane (R-134a) due to its low global warming potential, making it an environmentally friendly option for large-scale use. Studies include low-temperature X-ray structure analysis, vibrational spectra, and combustion properties (Feller et al., 2014).
Organic Synthesis Application
2,3,3,3-Tetrafluoropropene (HFO-1234yf) has been identified as an inexpensive and readily available fluorinated building block for organic synthesis. Research has explored its use in nucleophilic substitution reactions, demonstrating potential in the synthesis of α-trifluoromethyl enol ethers and vinyl sulfides (Murray et al., 2019).
Electrical Properties under External Electric Fields
Studies on the electrical properties of 2,3,3,3-tetrafluoropropene under external electric fields have been conducted. This research provides insights into the variation of molecular energy, electronic polarizability, and ionization energy of tetrafluoropropene isomers, contributing to a deeper understanding of its electrical behavior (Liang et al., 2017).
Environmental Fate
The environmental fate of 2,3,3,3-tetrafluoropropene (HFO-1234yf) has been investigated due to its potential release into terrestrial and aquatic environments. Research has focused on its degradation through microbial processes, abiotic processes mediated by reactive mineral phases, and cobalamin-catalyzed biomimetic transformation. This research is crucial for understanding the recalcitrance and transformation potential of HFO-1234yf in various environments (Im et al., 2014).
Safety And Hazards
1-Bromo-2,3,3,3-tetrafluoropropene can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is advised to avoid breathing its dust, fume, gas, mist, or vapors. Protective measures such as wearing gloves, protective clothing, eye protection, and face protection are recommended .
properties
IUPAC Name |
(Z)-1-bromo-2,3,3,3-tetrafluoroprop-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3HBrF4/c4-1-2(5)3(6,7)8/h1H/b2-1- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRUCZSCEAWFDBM-UPHRSURJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(C(F)(F)F)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C(/C(F)(F)F)\F)\Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3HBrF4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.94 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-2,3,3,3-tetrafluoropropene | |
CAS RN |
666-32-0 |
Source
|
| Record name | 1-Bromo-1H-tetrafluoroprop-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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